Cas no 2137519-44-7 (1-Propanone, 1-(3-amino-4-phenyl-1-piperidinyl)-2,2-dimethyl-)

• Product Name: 1-Propanone, 1-(3-amino-4-phenyl-1-piperidinyl)-2,2-dimethyl-
• CAS No: 2137519-44-7
• MF: C₁₆H₂₄N₂O
• MW: 260.374564170837
• CID: 5256930
• Update Time: 2025-05-20

1-Propanone, 1-(3-amino-4-phenyl-1-piperidinyl)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(3-amino-4-phenyl-1-piperidinyl)-2,2-dimethyl-

• Inchi： 1S/C16H24N2O/c1-16(2,3)15(19)18-10-9-13(14(17)11-18)12-7-5-4-6-8-12/h4-8,13-14H,9-11,17H2,1-3H3
• InChI Key： BGSDXWJDYIRNAV-UHFFFAOYSA-N
• SMILES： C(N1CCC(C2=CC=CC=C2)C(N)C1)(=O)C(C)(C)C

Additional information on 1-Propanone, 1-(3-amino-4-phenyl-1-piperidinyl)-2,2-dimethyl-

Comprehensive Overview of 1-Propanone, 1-(3-amino-4-phenyl-1-piperidinyl)-2,2-dimethyl- (CAS No. 2137519-44-7)

In the realm of organic chemistry, 1-Propanone, 1-(3-amino-4-phenyl-1-piperidinyl)-2,2-dimethyl- (CAS No. 2137519-44-7) stands out as a compound of significant interest due to its unique structural features and potential applications. This ketone derivative, characterized by a piperidine ring substituted with an amino group and a phenyl moiety, has garnered attention in pharmaceutical and material science research. Its molecular framework, combining a 2,2-dimethylpropanone backbone with a 3-amino-4-phenylpiperidine group, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's CAS number 2137519-44-7 serves as a unique identifier, ensuring precise communication among researchers and regulatory bodies. Recent trends in scientific literature highlight growing interest in piperidine-based compounds, particularly those with amino and phenyl substitutions, due to their bioactivity and role in drug discovery. For instance, similar structures have been explored for their potential in modulating central nervous system (CNS) targets, aligning with the current focus on neurodegenerative diseases and mental health therapeutics.

From a synthetic perspective, 1-Propanone, 1-(3-amino-4-phenyl-1-piperidinyl)-2,2-dimethyl- exemplifies the convergence of scaffold diversity and functional group compatibility. Its 2,2-dimethyl moiety enhances steric stability, while the 3-amino group provides a handle for further derivatization. Such properties are highly sought after in high-throughput screening libraries, where modular compounds accelerate hit-to-lead optimization. Researchers frequently inquire about synthetic routes for piperidine ketones or applications of amino-phenyl piperidines, reflecting the compound's relevance in modern medicinal chemistry.

Beyond pharmaceuticals, this compound's structural motifs resonate with advancements in catalysis and material design. The phenyl-piperidine segment, for example, is analogous to ligands used in asymmetric synthesis, a hot topic in green chemistry. Meanwhile, its ketone functionality could contribute to polymer precursors, addressing sustainability demands in material science. These interdisciplinary connections underscore why searches for piperidine ketone applications or building blocks for drug discovery remain prevalent in academic and industrial databases.

Quality and characterization are critical for CAS No. 2137519-44-7, with analytical techniques like NMR, HPLC, and mass spectrometry ensuring purity and structural integrity. The compound's chiral centers (e.g., at the 3-amino position) also invite discussions on enantioselective synthesis—a trending subtopic in organic chemistry forums. Such details cater to professionals seeking spectroscopic data for amino ketones or chiral piperidine derivatives, further enhancing the compound's visibility in specialized searches.

In summary, 1-Propanone, 1-(3-amino-4-phenyl-1-piperidinyl)-2,2-dimethyl- represents a multifaceted chemical entity bridging synthetic utility and applied research. Its CAS registry number 2137519-44-7 anchors it in scientific discourse, while its structural attributes align with contemporary priorities in drug development and sustainable chemistry. As interest in tailored heterocycles grows, this compound will likely remain a subject of innovation and exploration.